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Compound of Interest

Compound Name: 3,4,5-Trifluoro-benzamidine

Cat. No.: B1608484

This guide provides in-depth technical information for researchers, scientists, and drug
development professionals on the proper storage, handling, and use of 3,4,5-Trifluoro-
benzamidine hydrochloride (CAS 910053-71-3). The trifluoromethyl group significantly
influences the compound's chemical properties, making adherence to specific protocols crucial
for experimental success and safety.

Section 1: Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 3,4,5-Trifluoro-
benzamidine hydrochloride is essential for its effective application. The presence of three
fluorine atoms on the benzene ring enhances its lipophilicity and metabolic stability, which can
be advantageous in many biological assays.[1][2]

Property Value Source
CAS Number 910053-71-3 [3]
Molecular Formula C7H6CIF3N2 [41[3]
Molecular Weight 210.58 g/mol [4113]

White to light yellow
Appearance ) _ [5]
solid/crystalline powder

Purity > 95-98% (typical) [41[5]
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Section 2: Storage and Stability

Proper storage is critical to maintain the integrity and purity of 3,4,5-Trifluoro-benzamidine
hydrochloride. As with many benzamidine derivatives, this compound is susceptible to
degradation, particularly in the presence of moisture.

FAQs: Storage and Stability

Q1: What are the ideal storage conditions for solid 3,4,5-Trifluoro-benzamidine
hydrochloride?

Al: The solid compound should be stored in a cool, dry, and well-ventilated area, ideally at O-
8°C.[5] It is crucial to keep the container tightly sealed to prevent moisture absorption, as the
compound is hygroscopic. For long-term storage, consider placing the container inside a
desiccator.

Q2: How should I store solutions of 3,4,5-Trifluoro-benzamidine hydrochloride?

A2: Due to the potential for hydrolysis, it is strongly recommended to prepare aqueous
solutions fresh for each experiment. If a stock solution must be prepared, use an anhydrous
organic solvent such as DMSO or ethanol. For short-term storage of stock solutions, aliquot
into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Q3: What is the expected shelf-life of the compound?

A3: While specific long-term stability studies on 3,4,5-Trifluoro-benzamidine hydrochloride are
not readily available in public literature, its structural similarity to other benzoyl derivatives
suggests that its purity can degrade over time, especially under suboptimal storage conditions.
[6] Regular quality control is advised for older batches.

Section 3: Handling and Safety

As with any chemical reagent, proper handling procedures are paramount to ensure personnel
safety and prevent contamination.

FAQs: Handling and Safety

Q1: What personal protective equipment (PPE) should | use when handling this compound?
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Al: Always handle 3,4,5-Trifluoro-benzamidine hydrochloride in a well-ventilated area or a
fume hood. Standard PPE includes safety glasses or goggles, a lab coat, and chemical-
resistant gloves. If there is a risk of generating dust, a respirator may be necessary.

Q2: What are the known incompatibilities of this compound?

A2: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these can
lead to vigorous and potentially hazardous reactions.

Q3: How should I dispose of waste containing 3,4,5-Trifluoro-benzamidine hydrochloride?

A3: Dispose of chemical waste in accordance with local, state, and federal regulations. Waste
containing fluorinated compounds should be collected in clearly labeled, compatible containers
and not mixed with incompatible waste streams.[5]

Section 4: Experimental Protocols and
Troubleshooting

3,4,5-Trifluoro-benzamidine hydrochloride is primarily used as an intermediate in the
synthesis of biologically active molecules, particularly as a potential inhibitor of proteases and
kinases.[1][5]

Experimental Workflow: Preparing a Stock Solution
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Preparation of Stock Solution

Equilibrate compound to room temperature

Weigh the required amount in a fume hood

Dissolve in anhydrous DMSO or ethanol

Vortex until fully dissolved

Aliquot into single-use vials

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Prepare fresh solutions for

) each experiment. If using a
Low experimental ) ) )
o Compound degradation stock solution, ensure it has
activity/potency ]
been stored properly and is not

expired.

Ensure the compound is fully
dissolved in the solvent before
) ) adding it to your experimental
Incomplete dissolution ]
system. Gentle warming may

aid dissolution in some organic

solvents.
Store the solid compound in a
) Hygroscopicity of the desiccator and handle it
Inconsistent results _ o _
compound quickly to minimize moisture

absorption.

Use calibrated pipettes and
Pipetting errors with small appropriate technigues for
volumes handling small volumes of

concentrated stock solutions.

While hydrochloride salts are
generally water-soluble, the
trifluoro-substituents increase
Precipitation in aqueous buffer ~ Poor aqueous solubility lipophilicity.[1][2] If precipitation
occurs, consider using a co-
solvent or preparing a more

dilute solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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